Cas no 2070896-76-1 (6-2-(dimethylamino)ethylpyridine-3-carboxylic acid)

• Product Name: 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid
• CAS No: 2070896-76-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6136570
• PubChem ID: 91667214
• Update Time: 2025-05-20

6-2-(dimethylamino)ethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-[2-(dimethylamino)ethyl]-
• 2070896-76-1
• 6-[2-(dimethylamino)ethyl]pyridine-3-carboxylic acid
• EN300-1628093

• Inchi： 1S/C10H14N2O2/c1-12(2)6-5-9-4-3-8(7-11-9)10(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： GXXQQDNPSONAKX-UHFFFAOYSA-N
• SMILES： C1=NC(CCN(C)C)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±37.0 °C(Predicted)
• pka: 9.04±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid

6-2-(Dimethylamino)ethylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2070896-76-1, known as 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a carboxylic acid group and a dimethylaminoethyl side chain. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid in drug discovery and development. Its structure allows for easy modification, enabling researchers to explore its role as a precursor in the synthesis of bioactive compounds. For instance, the dimethylamino group can act as a nucleophile in substitution reactions, while the carboxylic acid group can participate in esterification or amidation reactions, opening up avenues for creating diverse chemical libraries.

The synthesis of 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid typically involves multi-step processes, often starting from pyridine derivatives. One common approach is the alkylation of pyridine with a dimethylaminoethyl group, followed by carboxylation to introduce the carboxylic acid functionality. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes, such as using microwave-assisted synthesis or catalytic methods, to improve efficiency and reduce environmental impact.

In terms of applications, 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid has shown promise in the development of pharmaceutical agents. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis or as a component in larger molecular frameworks. Additionally, its structural flexibility allows for the creation of compounds with varying solubility profiles, which is crucial for drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and potential interactions with biological targets. For example, simulations suggest that the dimethylamino group can enhance lipophilicity, potentially improving bioavailability when incorporated into drug molecules.

The safety and toxicity profile of 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid are critical considerations for its use in pharmaceutical applications. Preliminary toxicity studies indicate that it exhibits low acute toxicity in experimental models, though further long-term studies are required to fully assess its safety profile. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be approved for therapeutic use.

In conclusion, 6-2-(dimethylamino)ethylpyridine-3-carboxylic acid (CAS No. 2070896-76-1) is a valuable compound with significant potential in chemical synthesis and drug development. Its unique structure and functional groups make it a versatile tool for researchers aiming to create innovative chemical entities. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the advancement of science and medicine.